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Compound Focus: Pyrazole N-Demethyl Sildenafil-d3
Cat. No.: S12894796

The table below summarizes the core identity and primary use cases for Pyrazole N-Demethyl Sildenafil-d3

[1] [2].

Feature Description

CAS Number 1185044-03-4 [1] [2]

Chemical C21H25D3N604S [2]

Formula

Molecular 463.57 g/mol [1] [2]

Weight

IUPAC Name 5-[2-ethoxy-5-[4-(trideuteriomethyl)piperazin-1-yl]sulfonylphenyl]-3-propyl-2,4-
dihydropyrazolo[4,3-d]pyrimidin-7-one [1]

Synonyms Desmethylsildenafil-d3 [2]

Primary Role

Key
Application

Internal Standard for LC-MS/MS [1]

Pharmacokinetic & metabolic studies, bioequivalence research, regulatory
compliance testing [1]
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Analytical Characterization and Experimental Protocols

The accurate detection and quantification of sildenafil and its analogs, including potential impurities, rely on
advanced analytical techniques. The following workflow visualizes the standard process for characterizing
these compounds using Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy,

based on methodologies established for sildenafil analogs [3] [4].

Figure: Analytical Workflow for Sildenafil Analog Characterization
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Key Experimental Details:

e Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique separates compounds
(LC) and then identifies them based on their mass and characteristic fragmentation patterns (MS/MS).
For Pyrazole N-Demethyl Sildenafil-d3, its use as an internal standard hinges on its co-elution with
the target analyte and a distinct, predictable mass shift due to the deuterium atoms [1]. Key parameters

include [5] [3]:

o Chromatography: A C18 column with a mobile phase of acetonitrile and ammonium acetate
buffer is commonly used.

o Mass Detection: Electrospray lonization (ESI) in positive mode is typical. The deuterated
standard provides a 3 Da mass shift, which is easily distinguishable by high-resolution mass
spectrometers.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: This is a powerful technique for definitive
structure elucidation. It provides information about the carbon and hydrogen atoms in a molecule. As
referenced in the search results, a full suite of one-dimensional and two-dimensional NMR
experiments (such as NOESY, TOCSY, HSQC, and HMBC) is often necessary to fully characterize a
new or unknown sildenafil analog and distinguish it from its non-deuterated counterparts or isomers

[3] [4].

Comparison of Key Compounds in Sildenafil Analysis

The table below positions Pyrazole N-Demethyl Sildenafil-d3 among other related substances mentioned in

the literature to clarify its specific role.

Compound Primary Role & Characteristics Key Applications /| Context
Pyrazole N-Demethyl Deuterated internal standard, Quantitative LC-MS/MS for
Sildenafil-d3 metabolic stability probe [1]. pharmacokinetics [1].
Sildenafil Impurity M Likely the non-deuterated form (N- Target analyte in metabolic and
(Referenced as Desmethyl Sildenafil), a primary impurity profiling studies.
Metabolite) metabolite [1].
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Compound Primary Role & Characteristics

Imidazole (Impurity E) Synthesis starting material or

degradant; small, polar molecule [6].

Novel Sildenafil Structurally similar, unapproved
Analogs compounds (e.g., Thio- or
Acetildenalfil) [3] [4].

Key Insights for Researchers

Key Applications / Context

Quality control (pharmacopoeia
requirement); analyzed by HILIC

[6].

Adulteration detection in dietary
supplements; health hazard [3]

[4].

e Pyrazole N-Demethyl Sildenafil-d3 is a Critical Tool for Accurate Bioanalysis: Its value lies not in
being a simple impurity, but in its role as a deuterated internal standard. It corrects for variability in
sample preparation and instrument analysis, ensuring precise and reliable quantification of sildenafil
and its metabolites (like Impurity M) in complex biological matrices [1].

¢ Impurity Profiling Extends Beyond Metabolites: Quality control of sildenafil involves monitoring
various impurities, such as the polar Imidazole (Impurity E), which requires specialized HILIC
methods for analysis, distinct from the reversed-phase LC-MS used for the drug itself and its major

metabolites [6].

¢ The Landscape of Analogs is Complex: Researchers must be aware of numerous unapproved
sildenafil analogs that are fraudulently added to "herbal” products. Identifying these requires
sophisticated structural elucidation techniques, as detailed in the provided research [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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impurity-m]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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